Cas no 174901-78-1 (6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one
• CAS No: 174901-78-1
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5580461
• Update Time: 2025-10-31

6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-[(4-hydroxy-1-piperidinyl)carbonyl]-
• 6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C10H13N3O3/c14-7-3-5-13(6-4-7)10(16)8-1-2-9(15)12-11-8/h1-2,7,14H,3-6H2,(H,12,15)
• InChI Key： FDCYHVZWBMWIMM-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C(N2CCC(O)CC2)=O)C=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 10.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one

Introduction to 6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one and Its Significance in Modern Chemical Biology

Compounds with the CAS number 174901-78-1 and the product name 6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one represent a fascinating intersection of chemical biology and pharmaceutical innovation. These molecules have garnered significant attention in recent years due to their unique structural properties and potential applications in drug discovery and therapeutic development. The compound's intricate molecular framework, featuring a 6-(4-hydroxypiperidine-1-carbonyl) moiety and a 2,3-dihydropyridazin-3-one core, suggests a rich chemical diversity that can be leveraged for various biological interactions.

The 6-(4-hydroxypiperidine-1-carbonyl) group is particularly noteworthy as it introduces a piperidine scaffold, which is well-known for its prevalence in biologically active compounds. Piperidine derivatives are frequently encountered in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets. In contrast, the 2,3-dihydropyridazin-3-one core provides a versatile platform for further functionalization, enabling the design of molecules with tailored pharmacological properties.

In the realm of modern chemical biology, the exploration of such heterocyclic compounds has opened new avenues for therapeutic intervention. The< strong>6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one structure has been studied for its potential role in inhibiting various enzymes and receptors involved in metabolic pathways. Recent research has highlighted its utility in modulating pathways associated with inflammation and oxidative stress, making it a promising candidate for the development of novel therapeutics.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the 4-hydroxypiperidine-1-carbonyl group necessitates precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only underscore the compound's complexity but also demonstrate the advancements in synthetic methodologies that are shaping modern drug discovery.

The biological activity of 174901-78-1 has been extensively evaluated in vitro and in vivo. Studies have demonstrated its ability to interact with specific biological targets, including enzymes and receptors that play crucial roles in disease mechanisms. For instance, research indicates that this compound may exhibit inhibitory effects on certain kinases, which are implicated in cancer progression. Additionally, its interaction with antioxidant enzymes suggests potential applications in combating oxidative stress-related disorders.

The< strong>2,3-dihydropyridazin-3-one moiety has been particularly studied for its role in modulating immune responses. Recent investigations have revealed its potential as an immunomodulatory agent, capable of influencing cytokine production and immune cell function. This finding aligns with the growing interest in immunotherapy as a treatment strategy for various chronic diseases. The compound's ability to modulate immune pathways without significant toxicity makes it an attractive candidate for further clinical development.

In conclusion, 174901-78-1 represents a significant advancement in the field of chemical biology and pharmaceutical innovation. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of complex molecular interactions continues to evolve, compounds like 6-(4-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one will undoubtedly play a pivotal role in shaping the future of drug discovery and development.